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Compound of Interest

Compound Name: Dimethyl ethylmalonate

Cat. No.: B1581162 Get Quote

Disclaimer: Comprehensive safety data specifically for Dimethyl Ethylmalonate (CAS 26717-

67-9) is not readily available in the public domain. This guide has been meticulously compiled

by synthesizing verified physicochemical properties of dimethyl ethylmalonate with safety,

handling, and toxicological data from its closest structural analogs: diethyl ethylmalonate,

dimethyl malonate, and diethyl malonate. This approach provides a conservative and cautious

safety framework, essential for professionals in research and drug development. All

recommendations should be supplemented by a thorough, organization-specific risk

assessment before commencing any work.

Introduction: Understanding the Compound and the
Imperative for Safety
Dimethyl ethylmalonate (CAS 26717-67-9), also known as dimethyl 2-ethylpropanedioate, is

a malonic ester derivative.[1][2] Its structure, featuring a central carbon substituted with an

ethyl group and flanked by two methyl ester functionalities, makes it a valuable building block in

organic synthesis, particularly in the pharmaceutical industry for creating complex molecular

architectures.

The causality behind the stringent handling protocols for compounds like dimethyl
ethylmalonate lies in their chemical reactivity and potential biological interactions. Malonic

esters can undergo hydrolysis in the body to form their corresponding acids, which can have

toxicological implications.[3] Furthermore, as combustible liquids, they present physical

hazards that necessitate careful management of the laboratory environment. This guide
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provides a self-validating system of protocols, where understanding the chemical's properties

informs every step of the handling process, from receipt to disposal.

Physicochemical and Hazard Profile
A foundational element of safe handling is a thorough understanding of the substance's intrinsic

properties. The data below is a combination of specific information for dimethyl ethylmalonate
and inferred hazard classifications from its close analogs.

Physicochemical Data
Property Value Source

CAS Number 26717-67-9 [1]

Molecular Formula C₇H₁₂O₄ [1]

Molecular Weight 160.17 g/mol [1]

Appearance Colorless liquid (inferred) [4][5]

Density 1.066 g/mL at 20 °C

Boiling Point 188-190 °C

Flash Point 92 °C (197.6 °F) - closed cup

Water Solubility
Likely low to immiscible

(inferred from analogs)
[6]

Hazard Identification and Classification
While a complete GHS classification for dimethyl ethylmalonate is not available, data from

suppliers and analogs allows for a conservative hazard assessment.[7]

Physical Hazards:

Combustible Liquid (Category 4): Based on its flash point of 92°C, it is classified as a

combustible liquid.[5] It can be ignited but requires preheating.[4] Vapors may form

explosive mixtures with air and are heavier than air, potentially accumulating in low-lying

areas.[4][8]
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Health Hazards (Inferred from Analogs):

Serious Eye Irritation (Category 2A): Direct contact is likely to cause serious eye irritation.

[8][9]

Skin Irritation (Category 2): May cause skin irritation upon prolonged or repeated contact.

[9]

Respiratory Tract Irritation: Inhalation of vapors or mists may cause respiratory irritation.[6]

[9]

Harmful if Swallowed/Inhaled/In Contact with Skin: Some analogs are classified as

harmful, suggesting a cautious approach is warranted.[9]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical, prioritizing engineering controls and

supplementing with appropriate PPE.

Engineering Controls
The primary directive is to minimize the generation of vapors and prevent their inhalation.

Ventilation: All handling of dimethyl ethylmalonate should be conducted in a well-ventilated

area. A system of local and general exhaust is recommended.[8][9] For most applications, a

certified chemical fume hood is mandatory.

Ignition Source Control: Due to its combustible nature, all sources of ignition—open flames,

hot surfaces, and sparks—must be strictly excluded from the handling area.[4][8] Use of

spark-proof tools and intrinsically safe electrical equipment is advised.

Personal Protective Equipment (PPE) Workflow
The selection and use of PPE is the final barrier between the researcher and the chemical. The

following workflow ensures comprehensive protection.
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PPE Protocol for Dimethyl Ethylmalonate Handling

Assess Task-Specific Risks

Eye/Face Protection:
Chemical safety goggles with side-shields (conforming to EN166 or NIOSH standards). Face shield if splash hazard is high.

Always Required

Skin Protection:
- Nitrile or other chemically resistant gloves (EN 374).

- Check manufacturer's breakthrough time.
- Lab coat or chemical-resistant apron.

Always Required

Respiratory Protection:
Generally not required if using a fume hood. If ventilation is inadequate, use a respirator with organic vapor cartridges (e.g., ABEK type).

Required if
ventilation is insufficient

Personal Hygiene:
Wash hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the lab.

Post-Handling
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Accidental Release Response Workflow

Spill Detected

Evacuate immediate area.
Ensure adequate ventilation.

Remove all ignition sources.

Contain the spill with inert absorbent material
(e.g., sand, vermiculite).

Collect absorbed material using non-sparking tools
into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Report the incident according to institutional protocols.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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